Cas no 2172452-11-6 (2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide)

• Product Name: 2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide
• CAS No: 2172452-11-6
• MF: C₁₃H₂₅N₅O
• MW: 267.370502233505
• CID: 6395136
• PubChem ID: 165766494
• Update Time: 2025-06-28

2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide
• 2-{1-[2-(dimethylamino)ethyl]-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide
• 2172452-11-6
• EN300-1597549

• Inchi： 1S/C13H25N5O/c1-10(2)5-6-12-11(9-13(14)19)15-16-18(12)8-7-17(3)4/h10H,5-9H2,1-4H3,(H2,14,19)
• InChI Key： ZLZPRTVPTMHPGA-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CCC(C)C)N(CCN(C)C)N=N1)N

Computed Properties

• Exact Mass: 267.20591044g/mol
• Monoisotopic Mass: 267.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77Ų

Additional information on 2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide

Introduction to 2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide (CAS No. 2172452-11-6)

2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide (CAS No. 2172452-11-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethylamino group, a 3-methylbutyl substituent, and a 1H-1,2,3-triazol ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1H-1,2,3-triazol ring is a versatile and stable heterocyclic moiety that has been widely used in the design and synthesis of bioactive molecules. The presence of this ring in 2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide suggests that the compound may exhibit enhanced stability and bioavailability compared to other similar compounds. Additionally, the dimethylamino group can influence the compound's lipophilicity and solubility properties, which are crucial for its pharmacokinetic behavior.

Recent studies have highlighted the potential of 2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its potential as an enzyme inhibitor, 2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models.

The pharmacological profile of 2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide has been further explored through preclinical studies. These studies have provided valuable insights into its mechanism of action, safety profile, and potential side effects. For example, animal models have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. This suggests that it could be developed into an effective oral medication for various therapeutic indications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are promising and suggest that further clinical development is warranted.

The structural versatility of 2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-y}acetamide also makes it an attractive candidate for drug optimization studies. Researchers are actively exploring ways to modify the compound's structure to enhance its potency and selectivity while minimizing potential side effects. For instance, substituting different functional groups on the dimethylamino or 3-methylbutyl moieties could lead to improved pharmacological properties.

In conclusion, 2-{1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-y}acetamide (CAS No. 2172452-11-6) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.